Cas no 2228752-70-1 (4-(4-aminobutan-2-yl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(4-aminobutan-2-yl)-2-(dimethylamino)methylphenol
• CAS No: 2228752-70-1
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6056620
• PubChem ID: 165611115
• Update Time: 2025-06-11

4-(4-aminobutan-2-yl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutan-2-yl)-2-(dimethylamino)methylphenol
• 2228752-70-1
• EN300-1755192
• 4-(4-aminobutan-2-yl)-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C13H22N2O/c1-10(6-7-14)11-4-5-13(16)12(8-11)9-15(2)3/h4-5,8,10,16H,6-7,9,14H2,1-3H3
• InChI Key： DMUPBEXYJVPKHI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C(C)CCN

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(4-aminobutan-2-yl)-2-(dimethylamino)methylphenol

Introduction to 4-(4-Aminobutan-2-yl)-2-(Dimethylamino)methylphenol (CAS No. 2228752-70-1)

4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol, with the CAS number 2228752-70-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminobutyl group and a dimethylaminomethyl substituent on a phenolic ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol can be represented as follows:

The synthesis of this compound typically involves multi-step processes, including the formation of the aminobutyl chain, the introduction of the dimethylaminomethyl group, and the final coupling with the phenolic ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its physicochemical properties, 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol exhibits moderate solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics are crucial for its handling and storage in laboratory settings. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental protocols.

The biological activity of 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol has been a focal point of numerous research studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with receptors involved in the regulation of neurotransmitters such as serotonin and dopamine. This interaction has led to investigations into its potential therapeutic applications in neurological disorders, including depression and anxiety.

Recent research has also explored the anti-inflammatory properties of 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. These findings suggest that the compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its potential therapeutic applications, 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol has been studied for its effects on cellular signaling pathways. Research has shown that it can modulate signaling cascades involved in cell proliferation and apoptosis. This property makes it an interesting candidate for cancer research, where it may have applications in developing new therapeutic strategies for inhibiting tumor growth.

The safety profile of 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol is another critical aspect that has been extensively evaluated. Preclinical studies have assessed its toxicity, pharmacokinetics, and pharmacodynamics to ensure its safety for use in both research settings and potential clinical applications. These studies have provided valuable insights into the compound's behavior in biological systems and have helped guide further development efforts.

In conclusion, 4-(4-Aminobutan-2-yl)-2-(dimethylamino)methylphenol (CAS No. 2228752-70-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, this compound may play a significant role in the development of new treatments for various diseases and conditions.